![molecular formula C17H14F3N3O3 B2385991 N-(2-(4-(furan-2-yl)-1H-pyrazol-1-yl)ethyl)-2-(trifluoromethoxy)benzamide CAS No. 2034377-62-1](/img/structure/B2385991.png)
N-(2-(4-(furan-2-yl)-1H-pyrazol-1-yl)ethyl)-2-(trifluoromethoxy)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(4-(furan-2-yl)-1H-pyrazol-1-yl)ethyl)-2-(trifluoromethoxy)benzamide, also known as FTY720, is a synthetic compound that has been extensively studied for its potential applications in treating various diseases. FTY720 was first discovered in the early 1990s as a sphingosine-1-phosphate (S1P) receptor modulator, and it has since been shown to have a wide range of effects on the immune system, nervous system, and other physiological processes.
Scientific Research Applications
Synthesis and Reactivity
- Research has explored the synthesis and oxidation reactions of tetrahydrobenzofurans, demonstrating the potential for creating novel compounds with unique properties, applicable in material science and as intermediates in organic synthesis (Levai et al., 2002).
- Studies have detailed the synthesis of furan-containing compounds and their reactivity, including electrophilic substitution reactions, which could be relevant for developing new materials or chemicals with specific desired properties (Aleksandrov et al., 2017).
Biological Activities
- Some research has focused on the synthesis of compounds with furan moieties, evaluating their antibacterial, antiurease, and antioxidant activities. Such studies highlight the potential biomedical applications of furan-containing compounds in combating various diseases and conditions (Sokmen et al., 2014).
- Another study synthesized furan and pyrazole derivatives, assessing their anticancer activities. This research suggests the possibility of using such compounds in the development of new anticancer therapies (Zaki et al., 2018).
Heterocyclic Synthesis
- Investigations into the synthesis of heterocyclic compounds based on furan derivatives have been conducted, pointing to the versatility of these compounds in creating complex molecular architectures, which could have applications in developing new pharmaceuticals or materials (Sanad & Mekky, 2018).
Properties
IUPAC Name |
N-[2-[4-(furan-2-yl)pyrazol-1-yl]ethyl]-2-(trifluoromethoxy)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14F3N3O3/c18-17(19,20)26-15-5-2-1-4-13(15)16(24)21-7-8-23-11-12(10-22-23)14-6-3-9-25-14/h1-6,9-11H,7-8H2,(H,21,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJTMJSZHPUKSDT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NCCN2C=C(C=N2)C3=CC=CO3)OC(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14F3N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.